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Compound of Interest

Compound Name: a-Cortolone-d5
Cat. No.: B1165056
Get Quote
. J

-Cortolone-d5 Proper Disposal Procedures

Document Control:

Subject: Safe Disposal of Stable Isotope-Labeled Steroid Metabolites

Target Analyte:

-Cortolone-d5 (CAS: N/A for specific isotopologue; Parent CAS: 516-42-7)

Applicability: Analytical Laboratories, DMPK Units, Clinical Chemistry

Date Effective: Immediate

Executive Summary & Chemical Profile
Crucial Distinction:
-Cortolone-d5 is a Stable Isotope Standard, not a radiopharmaceutical. It contains Deuterium (

H), which is non-radioactive. Do not dispose of this material in radioactive waste streams
(decay-in-storage or LLRW bins), as this incurs unnecessary costs and compliance flags.
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However, as a corticosteroid metabolite, it possesses biological activity. The steroid nucleus

(cyclopentanoperhydrophenanthrene ring) is environmentally persistent and a potential

endocrine disruptor. Therefore, disposal must prioritize thermal destruction over landfilling to

prevent environmental bioaccumulation.

Chemical Hazard Data

Parameter Specification

Disposal Implication

Compound -Cortolone-d5

Treat as bioactive

pharmaceutical waste.[1]

i Solid (Neat) or Solution
Physical State

Dictates waste stream

(MeOH/ACN) segregation (Solid vs. Solvent).
S PROHIBITED from
Radioactivity NONE (Stable Isotope) ) ]
Radioactive Waste streams.
Manage as "Non-RCRA
RCRA Status Non-Listed (typically) Hazardous" (unless in ignitable

solvent).

Bioactive, Reprotoxic
(Potential)

Hazards

Requires incineration; do not

sewer.

Strategic Waste Segregation Logic

Effective disposal starts at the bench. You must segregate based on the matrix (what the

steroid is dissolved in) rather than the steroid itself, as the solvent usually dictates the

regulatory waste code.

Disposal Decision Matrix (DOT Visualization)
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Start: Waste ldentification

Physical State?

Powder/Residue

Liquid / Solution Solid / Neat Standard

Primary Solvent? Expired/Degraded Stock Contaminated Vials/PPE

Contains Halogens \ Organics/Aqueous

Halogenated Non-Halogenated Pharm Waste Bin
(DCM, Chloroform) (MeOH, ACN, Water) (Blue/White)

Halogenated Waste Stream Trace Waste Stream
(Incineration) (Fuel Blending)
estruction Energy Recovery

High-Temp Incineration

(>1000°C)

Click to download full resolution via product page

Caption: Decision logic for segregating
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-Cortolone-d5 waste based on physical state and solvent composition to ensure proper thermal
destruction.

Detailed Disposal Protocols
Scenario A: Disposal of Neat Solid (Expired or
Degraded)

Context: You have an old vial of

-Cortolone-d5 powder that has degraded or is no longer needed.

o Container Selection: Use a Wide-Mouth HDPE Poly Jar (typically labeled "Solid Hazardous
Waste" or "Pharmaceutical Waste").

e Labeling:
o Primary Constituent: "Steroid Metabolite Solid" or "Pharmaceutical Waste."
o Hazard Checkbox: "Toxic" (due to bioactivity).
o Do NOT label as "Unknown."

e Transfer:

o Place the entire vial (cap tightened) into the waste jar. Do not attempt to empty the powder
out of the vial; this generates unnecessary dust and exposure risk.

o Scientist's Note: Keeping the substance in its primary vial acts as a secondary
containment layer within the waste drum.

e Destruction Method: This stream must be sent for Incineration.

o Mechanism:[2][3][4] The steroid ring requires temperatures >800°C to mineralize
completely into CO

and H

O. Landfilling (even in lined cells) risks leaching into groundwater where steroids can
feminize aquatic life.
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Scenario B: Disposal of Liquid Solutions (LC-MS Waste)

Context: Effluent from LC-MS analysis or expired stock solutions in Methanol/Acetonitrile.
e Segregation:
o Non-Halogenated Organic: If the solvent is Methanol, Acetonitrile, or Isopropanol.

o Halogenated Organic: If the solvent contains Dichloromethane (DCM) or Chloroform (rare
for LC-MS but possible in extraction).

e The "10% Rule": If the water content is <90%, it is generally flammable solvent waste. If
>90% water (buffered mobile phase), it may still need to be collected if your local regulations
prohibit sewering pharmaceuticals (e.g., EPA Sewer Ban).

o Best Practice:Collect ALL LC-MS effluent containing steroid standards. Do not pour down
the sink.

e Protocol:
o Pour liquid into the appropriate safety carboy (equipped with a flame arrestor).
o Record the volume added on the waste log.

o Self-Validating Step: Check the pH of the waste container before adding. Ensure you are
not adding acidic mobile phase to a basic waste stream (risk of exothermic reaction or gas
evolution).

Scenario C: Contaminated Consumables

Context: Pipette tips, syringe filters, and empty vials.

» Trace Contamination: Items with <3% residue by weight are often considered "RCRA
Empty."

» Handling:

o Sharps (Needles): Red Biohazard/Sharps bin.
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o Vials/Tips: If they held concentrated stock, place in the Solid Pharmaceutical Waste bin
(Blue/White bin). If they only contacted dilute samples, they may often go into trash unless
your facility has a "Zero Discharge" policy for active pharmaceutical ingredients (APIS).

o Authoritative Recommendation: Erring on the side of caution, dispose of all standard-
contacting consumables in the Solid Chemical Waste bin to prevent any housekeeping
staff exposure.

Regulatory & Safety Compliance (The "Why")

EPA RCRA Implications
While

-Cortolone is not explicitly P-listed (Acutely Hazardous) or U-listed (Toxic) by name, the EPA
Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P)
prohibit the sewering of hazardous waste pharmaceuticals.

e Sewer Ban: You generally cannot pour this down the drain, even if diluted.

o Generator Status: As a researcher, you are likely a "Very Small Quantity Generator" (VSQG)
or working under a "Satellite Accumulation Area" (SAA) rule. This means you can
accumulate up to 55 gallons of non-acute waste at or near the point of generation before
moving it to central storage.

Deuterium Stability
The deuterium label (
H) is stable. It does not undergo radioactive decay.

e Warning: Never place this in a container marked with a Radiation Trefoil symbol. Doing so
will trigger a "Mixed Waste" classification (Radioactive + Chemical), which is exponentially
more expensive and difficult to dispose of.

Emergency Procedures
Spill Cleanup (Solid/Powder)

o PPE: Nitrile gloves (double gloved), lab coat, safety glasses. N95 mask if dust is visible.
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o Containment: Cover with a damp paper towel to prevent dust aerosolization.
o Cleanup: Wipe up the powder. Clean the surface with 70% Ethanol or Isopropanol.

o Why Alcohol? Steroids are lipophilic. Water alone will bead up and spread the
contamination. Alcohol solubilizes the steroid for effective removal.

» Disposal: Place all cleanup materials into the Solid Pharmaceutical Waste bin.
Spill Cleanup (Liquid)

o Absorb: Use a universal absorbent pad or vermiculite.

o Clean: Wash surface with detergent and water.

o Disposal: Place soaked pads in the Solid Chemical Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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